Cas no 438221-62-6 (3-[(3-Chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde)

• Product Name: 3-[(3-Chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde
• CAS No: 438221-62-6
• MF: C₁₅H₁₂ClFO₃
• MW: 294.705387115479
• MDL: MFCD02253744
• CID: 2952061
• PubChem ID: 842807
• Update Time: 2025-04-21

3-[(3-Chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(3-氯-4-氟-苯氧基)甲基]-4-甲氧基-苯甲醛
• 3-[(3-chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde
• 3-((3-Chloro-4-fluorophenoxy)methyl)-4-methoxybenzaldehyde
• 3-(3-Chloro-4-fluoro-phenoxymethyl)-4-methoxy-benzaldehyde
• Oprea1_812874
• 3-(3-chloro-4-fluorophenoxymethyl)-4-methoxybenzaldehyde
• BBL016003
• STK301796
• CS-0215184
• G68024
• MFCD02253744
• ALBB-001124
• EN300-227754
• AKOS000304283
• VS-05096
• Z275128598
• AK-968/41170459
• 438221-62-6
• 3-[(3-chloro-4-fluoro-phenoxy)methyl]-4-methoxy-benzaldehyde
• 3-[(3-Chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde

• MDL： MFCD02253744
• Inchi： 1S/C15H12ClFO3/c1-19-15-5-2-10(8-18)6-11(15)9-20-12-3-4-14(17)13(16)7-12/h2-8H,9H2,1H3
• InChI Key： VQWQSTGVJDBHFF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCC1C=C(C=O)C=CC=1OC)F

Computed Properties

• Exact Mass: 294.0459001g/mol
• Monoisotopic Mass: 294.0459001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5

3-[(3-Chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives